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Compound of Interest

Compound Name: m-PEG4-(CH2)3-acid

Cat. No.: B609254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-PEG4-(CH2)3-acid is a hydrophilic, short-chain polyethylene glycol (PEG) derivative that

contains a terminal carboxylic acid. This functional group allows for its conjugation to primary

amine groups on proteins, peptides, and other molecules through the formation of a stable

amide bond, often facilitated by carbodiimide chemistry (e.g., using EDC or DCC).[1][2] The

incorporation of the PEG spacer enhances the solubility and bioavailability of the conjugated

molecule in aqueous media.[1][2] This compound is a valuable tool in drug delivery,

bioconjugation, and the development of PROTACs.[3] Proper preparation of stock solutions is

critical for ensuring the accuracy and reproducibility of experiments. This document provides a

detailed protocol for the preparation, storage, and handling of m-PEG4-(CH2)3-acid stock

solutions.
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Property Value Source

Chemical Formula C11H22O6 [1]

Molecular Weight 250.29 g/mol [1][3]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Storage (Solid)

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[1]

Storage (Stock Solution)

Short term (days to weeks): 0 -

4°C. Long term (months):

-20°C. For use within 1 month.

For longer storage (up to 6

months), store at -80°C.

[1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of m-PEG4-(CH2)3-acid in

dimethyl sulfoxide (DMSO).

Materials
m-PEG4-(CH2)3-acid (solid powder)

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Ultrasonic bath

Procedure
Acclimatization: Before opening, allow the vial of m-PEG4-(CH2)3-acid to equilibrate to

room temperature to prevent moisture condensation.[4]

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of m-PEG4-(CH2)3-acid. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 2.503 mg of the compound (calculation based on a

molecular weight of 250.29 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed m-PEG4-(CH2)3-acid. For a 10 mM solution with 2.503 mg of the

compound, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If

necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution.[3] Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile, amber microcentrifuge tubes.[3] Store the aliquots at -20°C for short-term use (up

to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Stability and Handling
PEG compounds can be susceptible to oxidative degradation, and the aging of PEG solutions

can be accelerated by elevated temperatures, light, and the presence of oxygen.[5][6]

Therefore, it is crucial to store the solid compound and stock solutions in a dry, dark

environment.[1] When preparing stock solutions, using an inert gas such as argon or nitrogen

to purge the headspace of the storage vial can further minimize exposure to air.[4] For aqueous

applications, it is important to use non-amine-containing buffers (e.g., PBS, MES) at a pH of 7-

9, as buffers containing primary amines (e.g., Tris, glycine) will compete with the intended

conjugation reaction.[4][7]
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Experimental Workflow
Caption: Workflow for preparing m-PEG4-(CH2)3-acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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